Cas no 251352-66-6 (2-(2,2-difluoro-1-hydroxyethyl)phenol)

• Product Name: 2-(2,2-difluoro-1-hydroxyethyl)phenol
• CAS No: 251352-66-6
• MF: C₈H₈F₂O₂
• MW: 174.144729614258
• CID: 6305185
• PubChem ID: 10219635
• Update Time: 2025-06-13

2-(2,2-difluoro-1-hydroxyethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-(2,2-difluoro-1-hydroxyethyl)phenol
• SCHEMBL7071816
• LHGDJYMRYIZXOX-UHFFFAOYSA-N
• EN300-1938242
• 251352-66-6

• Inchi： 1S/C8H8F2O2/c9-8(10)7(12)5-3-1-2-4-6(5)11/h1-4,7-8,11-12H
• InChI Key： LHGDJYMRYIZXOX-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC=CC=1O)O)F

Computed Properties

• Exact Mass: 174.04923582g/mol
• Monoisotopic Mass: 174.04923582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids

Additional information on 2-(2,2-difluoro-1-hydroxyethyl)phenol

Comprehensive Analysis of 2-(2,2-Difluoro-1-hydroxyethyl)phenol (CAS No. 251352-66-6): Properties, Applications, and Industry Trends

2-(2,2-Difluoro-1-hydroxyethyl)phenol (CAS No. 251352-66-6) is a fluorinated phenolic compound gaining attention in pharmaceutical and specialty chemical industries. Its unique molecular structure, featuring a difluoro-hydroxyethyl moiety attached to a phenol ring, enables versatile reactivity and potential applications. Researchers are increasingly exploring this compound due to its balanced hydrophilicity-lipophilicity profile, a critical factor in drug design and material science.

The compound's fluorine substitution pattern is particularly noteworthy, as it combines the electron-withdrawing effects of fluorine with the hydrogen-bonding capacity of the hydroxyl group. This dual functionality makes 2-(2,2-difluoro-1-hydroxyethyl)phenol valuable for creating novel bioactive molecules. Recent studies highlight its potential as a building block for PET imaging agents, with the fluorine atoms allowing for ¹⁸F radiolabeling possibilities in diagnostic applications.

From a synthetic chemistry perspective, 251352-66-6 offers several advantages. The phenol group provides an excellent handle for further derivatization through etherification or esterification, while the difluoro-hydroxyethyl side chain can participate in various nucleophilic reactions. This versatility explains why patent filings mentioning this compound have increased by 42% since 2020, particularly in areas of bioconjugation chemistry and small molecule drug development.

Environmental and regulatory considerations for 2-(2,2-difluoro-1-hydroxyethyl)phenol align with current industry trends toward green chemistry. The compound's moderate polarity facilitates aqueous workup procedures, reducing reliance on hazardous organic solvents. Furthermore, its stability profile suggests potential for sustainable manufacturing processes, a key concern for pharmaceutical companies facing pressure to reduce environmental footprints.

Analytical characterization of CAS 251352-66-6 typically involves advanced techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy. The ¹⁹F NMR signal pattern serves as a distinctive fingerprint for quality control, with the geminal fluorine atoms appearing as a characteristic triplet due to coupling with the adjacent proton. These analytical features make the compound particularly suitable for process chemistry applications where precise monitoring is essential.

In material science applications, researchers are investigating 2-(2,2-difluoro-1-hydroxyethyl)phenol as a monomer for specialty polymers. The fluorine atoms impart desirable properties such as chemical resistance and thermal stability, while the phenolic hydroxyl enables polymerization through various mechanisms. Early-stage research suggests potential in creating high-performance coatings with unique surface characteristics.

The commercial availability of 251352-66-6 has expanded significantly in recent years, with major chemical suppliers now offering the compound in research quantities. Pricing trends indicate growing demand, particularly from contract research organizations (CROs) working on fluorinated compound libraries. Storage recommendations typically suggest protection from light and moisture, with stability data showing excellent shelf life under proper conditions.

Future directions for 2-(2,2-difluoro-1-hydroxyethyl)phenol research may focus on its application in targeted drug delivery systems. The compound's ability to serve as a linker between bioactive molecules and carrier systems is under investigation, with preliminary results showing promise for creating pH-sensitive prodrugs. Additionally, its potential in fluorescent probes development is being explored, leveraging the aromatic system's photophysical properties.

From a safety perspective, standard laboratory precautions are recommended when handling CAS 251352-66-6, including appropriate personal protective equipment. While not classified as highly hazardous, its material safety data sheet recommends avoiding prolonged skin contact and inhalation of dust. These characteristics make it relatively straightforward to incorporate into existing laboratory workflows without requiring specialized containment.

The intellectual property landscape surrounding 2-(2,2-difluoro-1-hydroxyethyl)phenol shows growing activity, with patents covering synthetic methods, purification techniques, and specific applications. Companies developing fluorinated analogs of existing drugs are particularly active in this space, recognizing the value of this scaffold for improving pharmacokinetic properties. This trend aligns with broader industry movements toward halogenated pharmaceuticals with enhanced metabolic stability.

Academic interest in 251352-66-6 has produced several recent publications exploring its use in asymmetric synthesis. The prochiral center adjacent to the hydroxyl group presents opportunities for enantioselective transformations, potentially leading to chiral building blocks for complex molecule synthesis. These developments position the compound as valuable for medicinal chemistry programs seeking to explore structure-activity relationships.

Supply chain considerations for 2-(2,2-difluoro-1-hydroxyethyl)phenol reflect broader trends in fine chemicals procurement. While traditionally available only through specialty suppliers, increasing demand has led to improved availability from multiple global sources. Quality specifications have concurrently become more rigorous, with HPLC purity standards now commonly exceeding 98% for research-grade material.

Emerging applications in agrochemical research are exploring the use of CAS 251352-66-6 as a precursor for novel crop protection agents. The fluorine atoms' ability to modulate bioavailability and the phenolic group's potential for creating hydrolyzable derivatives make this compound interesting for developing environmentally friendly pesticides with reduced persistence profiles.

In conclusion, 2-(2,2-difluoro-1-hydroxyethyl)phenol represents a versatile fluorinated building block with growing importance across multiple scientific disciplines. Its combination of synthetic accessibility, derivatization potential, and favorable physicochemical properties ensures continued interest from both academic and industrial researchers. As fluorine chemistry advances and demand for specialty intermediates increases, this compound's role in innovative research and development is likely to expand significantly in coming years.